Cas no 1353965-07-7 (3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353965-07-7
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2162328
• Update Time: 2025-06-30

3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate
• (R)-Benzyl 3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate
• (S)-Benzyl 3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate
• AM93430
• 3-[(2-Aminoacetyl)isopropylamino]pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-13(2)20(16(21)10-18)15-8-9-19(11-15)17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12,18H2,1-2H3
• InChI Key： GSTONUDYUSYSHC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C1)N(C(CN)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Topological Polar Surface Area: 75.9

Additional information on 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353965-07-7)

3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353965-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrrolidine backbone modified with an isopropyl-amino group and a benzyl ester moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in peptide synthesis and enzyme inhibition studies, as its structural complexity allows for targeted interactions with biological systems.

The compound’s CAS number 1353965-07-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its benzyl ester group enhances solubility in organic solvents, a property highly valued in medicinal chemistry. Recent trends in AI-driven drug design have highlighted the importance of such scaffolds, as computational models predict their utility in GPCR-targeted therapies and neurodegenerative disease research. These applications align with growing public interest in personalized medicine and biologics, topics frequently searched in scientific and healthcare forums.

From a synthetic perspective, 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester is often explored for its stereochemical properties, which influence its binding affinity to proteins. Laboratories focusing on structure-activity relationship (SAR) studies prioritize this compound due to its modular design, enabling systematic modifications. Additionally, its amino-acetyl segment is a hotspot for derivatization, a strategy leveraged in prodrug development—a trending topic in pharmacokinetics optimization discussions.

Environmental and safety profiles of CAS No. 1353965-07-7 are also under scrutiny, as sustainable chemistry gains traction. Innovations in green synthesis methods aim to reduce waste during its production, addressing queries like “eco-friendly chemical intermediates” often searched by academia and industry professionals. Furthermore, the compound’s compatibility with microwave-assisted reactions and flow chemistry systems positions it as a candidate for scalable, high-efficiency manufacturing processes.

In summary, 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted role in drug development pipelines and alignment with digital health trends ensures its relevance in both current literature and future breakthroughs. As search queries around small molecule therapeutics and bioconjugation techniques rise, this compound remains a focal point for interdisciplinary research.